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Compound of Interest

Compound Name: 1-Naphthol

Cat. No.: B195823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 1-
Naphthol, including its physicochemical properties, toxicological profile, and detailed

experimental methodologies for key safety assessments. The information is presented to

support researchers, scientists, and drug development professionals in the safe handling, risk

assessment, and regulatory compliance related to this compound.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for 1-Naphthol, facilitating easy

comparison and reference.

Table 1: Physical and Chemical Properties of 1-Naphthol
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Property Value Reference

Chemical Formula C₁₀H₈O [1]

Molar Mass 144.17 g/mol [1][2]

Appearance
Colorless to light blue

crystalline solid
[1]

Odor Phenolic [2]

Melting Point 95 - 96 °C [1]

Boiling Point 278 - 280 °C at 1,013 hPa [1]

Flash Point 125 °C (closed cup) [1]

Density 1.28 g/cm³ [3]

Water Solubility 0.1 g/L at 20 °C [1]

n-Octanol/Water Partition

Coefficient (Log Pow)
2.85 [1][3]

Vapor Pressure 2.3 hPa at 100 °C [1]

Table 2: Acute Toxicity Data for 1-Naphthol
Endpoint Species Route Value Reference

LD50 Rat Oral 1,870 mg/kg [1][4]

LD50 Rabbit Dermal 880 mg/kg [1]

LC50
Fish (Pimephales

promelas)
-

4.1 - 4.7 mg/L

(96 h)
[4]

Table 3: Hazard Classification and Statements
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Classification System Hazard Class Hazard Statement

GHS/CLP
Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

Acute Toxicity, Dermal

(Category 3)

H311: Toxic in contact with

skin

Skin Irritation (Category 2) H315: Causes skin irritation

Serious Eye Damage

(Category 1)

H318: Causes serious eye

damage

Specific Target Organ Toxicity -

Single Exposure (Category 3),

Respiratory System

H335: May cause respiratory

irritation

Chronic Aquatic Toxicity

(Category 2)

H411: Toxic to aquatic life with

long lasting effects

Experimental Protocols
This section provides detailed methodologies for key toxicological assessments of 1-Naphthol,
based on internationally recognized guidelines.

Acute Oral Toxicity (OECD 401)
The acute oral toxicity of 1-Naphthol is determined by administering the substance in

graduated doses to a group of experimental animals (typically rats), with one dose per group.

[5]

Animal Model: Healthy, young adult rats of a single strain are used.[5]

Dosage: At least three dose levels are chosen to result in a range of toxic effects and

mortality rates. A preliminary range-finding study may be conducted.[5]

Administration: The test substance is administered orally in a single dose by gavage.[5]

Observation Period: Animals are observed for mortality, clinical signs of toxicity, and body

weight changes for at least 14 days.[5]
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Endpoint: The LD50 (median lethal dose) is calculated, which is the statistically derived

single dose that is expected to cause death in 50% of the animals.[5]

Pathology: A gross necropsy is performed on all animals.

Acute Dermal Toxicity (OECD 402)
This test assesses the toxic effects resulting from a single dermal application of 1-Naphthol.

Animal Model: Healthy, young adult animals (typically rats or rabbits) with intact skin are

used.

Preparation: The fur is clipped from the dorsal area of the trunk of the test animals 24 hours

before the test.

Application: The test substance is applied uniformly over an area of at least 10% of the total

body surface area and held in contact with the skin with a porous gauze dressing for 24

hours.

Dosage: A limit test at a dose of 2000 mg/kg body weight is typically performed. If mortality is

observed, a full dose-response study is conducted.

Observation Period: Animals are observed for 14 days for signs of toxicity and mortality.

Endpoint: The dermal LD50 is calculated.

Pathology: Gross necropsy is performed on all animals.

Skin Irritation (OECD 404)
This method determines the potential of 1-Naphthol to cause skin irritation.[6]

Animal Model: A single healthy young adult albino rabbit is typically used for the initial test.[7]

Application: A 0.5 g or 0.5 mL aliquot of the test substance is applied to a small area

(approximately 6 cm²) of clipped skin and covered with a gauze patch.[7]

Exposure: The exposure duration is 4 hours.[8]
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Observation: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after

patch removal.[9]

Scoring: Skin reactions are scored according to a graded scale.

Confirmation: If a corrosive effect is not observed in the initial test, the response is confirmed

using additional animals.

Serious Eye Damage/Eye Irritation (OECD 405)
This test evaluates the potential of 1-Naphthol to cause serious eye damage or irritation.[10]

Animal Model: A single healthy young adult albino rabbit is used for the initial test.[11]

Application: A 0.1 mL or 0.1 g aliquot of the test substance is instilled into the conjunctival

sac of one eye. The other eye remains untreated and serves as a control.[11]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for corneal

opacity, iritis, and conjunctival redness and chemosis.[10][11]

Scoring: Ocular lesions are scored using a standardized system.

Reversibility: The persistence of lesions is observed for up to 21 days to assess reversibility.

[10]

Skin Sensitization (Local Lymph Node Assay - OECD
429)
The Local Lymph Node Assay (LLNA) is the preferred method for assessing the skin

sensitization potential of 1-Naphthol.

Animal Model: A small group of female mice (CBA/J strain) is used.

Application: The test substance is applied to the dorsal surface of each ear for three

consecutive days.

Procedure: On day 5, a solution of ³H-methyl thymidine is injected intravenously. The

draining auricular lymph nodes are excised and the proliferation of lymphocytes is measured
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by the incorporation of ³H-methyl thymidine.

Endpoint: A stimulation index (SI) is calculated by dividing the mean proliferation in the test

group by the mean proliferation in the vehicle control group. An SI of 3 or greater is

considered a positive result for skin sensitization.

Signaling Pathways and Experimental Workflows
The following diagrams, created using the DOT language, visualize key signaling pathways

involved in 1-Naphthol toxicity and the workflows of the experimental protocols.
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Caption: Metabolic activation and toxicity pathway of 1-Naphthol.

Experimental Workflows
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Caption: Workflow for Acute Oral Toxicity Testing (OECD 401).
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Caption: Workflow for Skin Irritation Testing (OECD 404).
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Summary of Toxicological Endpoints
Acute Toxicity: 1-Naphthol is harmful if swallowed and toxic in contact with skin.[4] Signs of

acute toxicity include lethargy, piloerection, and ataxia.[4]

Irritation: It causes serious eye damage and skin irritation.[3][4] In rabbit studies, it produced

moderate erythema and edema on the skin and corneal opacity.[3]

Sensitization: 1-Naphthol is a skin sensitizer.[3]

Genotoxicity: There is evidence that 1-Naphthol can induce chromosomal aberrations in

vitro.[3]

Carcinogenicity: Data on the carcinogenicity of 1-Naphthol is limited.

Reproductive and Developmental Toxicity: In a developmental toxicity study in rats, no

maternal, embryonic, or fetal effects were observed at the tested doses.[3]

Mechanism of Toxicity
The toxicity of 1-Naphthol is primarily attributed to its metabolic activation by cytochrome P450

enzymes to reactive naphthoquinone metabolites.[12] These metabolites can induce cellular

damage through two main pathways:

Redox Cycling and Oxidative Stress: Naphthoquinones can undergo redox cycling, a

process that generates reactive oxygen species (ROS) such as superoxide anions and

hydrogen peroxide. This leads to oxidative stress, characterized by the depletion of

intracellular glutathione (GSH), lipid peroxidation, and damage to cellular macromolecules,

including DNA.[12]

Covalent Binding: The reactive naphthoquinone intermediates can also covalently bind to

cellular proteins and DNA, forming adducts that can disrupt cellular function and lead to

cytotoxicity and genotoxicity.[12]

Safe Handling and First Aid
Handling: Use in a well-ventilated area.[3] Avoid breathing dust.[3] Wear protective gloves,

clothing, and eye/face protection.[3] Wash hands thoroughly after handling.[3]
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Storage: Store in a cool, dry, well-ventilated place away from incompatible materials such as

strong oxidizing agents.[1][4] Keep container tightly closed.[3]

First Aid:

Inhalation: Move person to fresh air.[3]

Skin Contact: Immediately wash with plenty of water.[3]

Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses if

present and easy to do. Continue rinsing.[3] Seek immediate medical attention.[3]

Ingestion: Rinse mouth.[3] Do NOT induce vomiting.[13] Call a poison center or doctor.[3]

Disposal Considerations
Dispose of contents/container in accordance with local, regional, national, and international

regulations.[3] 1-Naphthol and its container must be disposed of as hazardous waste.[1]

This guide is intended to provide detailed technical information on the material safety of 1-
Naphthol for a scientific audience. It is not a substitute for a formal risk assessment or for

following all applicable safety regulations and guidelines. Always consult the most current

Safety Data Sheet (SDS) provided by the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/120242/
https://pubmed.ncbi.nlm.nih.gov/120242/
https://www.researchgate.net/publication/286411165_Naphthoquinones'_biological_activities_and_toxicological_effects
https://www.researchgate.net/publication/380565908_Naphthalene-DNA_Adducts_Detected_in_Mouse_Liver_Following_Acute_Oral_Exposure
https://academic.oup.com/toxsci/article/82/1/268/1651731
https://pubmed.ncbi.nlm.nih.gov/4015675/
https://pubmed.ncbi.nlm.nih.gov/4015675/
https://pubmed.ncbi.nlm.nih.gov/9667488/
https://pubmed.ncbi.nlm.nih.gov/9667488/
https://www.youtube.com/watch?v=03usjXU5Cgk
https://pubmed.ncbi.nlm.nih.gov/6200119/
https://pubmed.ncbi.nlm.nih.gov/6200119/
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=13228
https://www.benchchem.com/product/b195823#material-safety-data-sheet-for-1-naphthol
https://www.benchchem.com/product/b195823#material-safety-data-sheet-for-1-naphthol
https://www.benchchem.com/product/b195823#material-safety-data-sheet-for-1-naphthol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b195823?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

